molecular formula C21H25N3O2 B5594932 4-[3-(dimethylamino)benzoyl]-5-methyl-1-(4-methylphenyl)-2-piperazinone

4-[3-(dimethylamino)benzoyl]-5-methyl-1-(4-methylphenyl)-2-piperazinone

Cat. No. B5594932
M. Wt: 351.4 g/mol
InChI Key: TVZPGKANERVIOA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of compounds related to 4-[3-(Dimethylamino)benzoyl]-5-methyl-1-(4-methylphenyl)-2-piperazinone involves various chemical reactions, often including the use of piperazine as a linker or core structure. For instance, novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker have been synthesized, indicating the versatility of piperazine-based compounds in creating potentially bioactive molecules (Mekky & Sanad, 2020).

Molecular Structure Analysis

The molecular structure of related compounds often features complex arrangements of rings and functional groups, indicating a potential for diverse chemical reactivity and interactions. For example, the crystal structures of certain piperazine derivatives have been determined to show unique conformations and bonding patterns, which are critical for understanding their chemical behavior (Little et al., 2008).

Chemical Reactions and Properties

Piperazine derivatives, including those related to the compound , undergo various chemical reactions, highlighting their reactivity and potential for modification. These reactions are fundamental in exploring the chemical properties and the synthesis of novel derivatives with desired properties. For instance, the synthesis and characterization of novel dihydropyrimidinone derivatives containing piperazine/morpholine moieties illustrate the chemical versatility of these compounds (Bhat et al., 2018).

Scientific Research Applications

Antibacterial and Biofilm Inhibition

A study by Mekky and Sanad (2020) synthesized novel bis(pyrazole-benzofuran) hybrids linked via a piperazine moiety, showing potent antibacterial efficacies and biofilm inhibition activities against strains such as E. coli, S. aureus, and S. mutans. These compounds were also effective against MRSA and VRE bacterial strains, showcasing their potential as therapeutic agents for resistant bacterial infections.

Central Nervous System Agents

Research by Martin et al. (1981) involved the synthesis of 4-(dimethylamino)- and 4-(methylamino)-3'-arylspiro[cyclohexane-1,1'(3'H)-isobenzofuran] derivatives. These compounds exhibited significant antitetrabenazine activity, suggesting potential applications as central nervous system agents, particularly as antidepressants.

Synthetic Chemistry Applications

The work of Bhat et al. (2018) presented a one-pot Biginelli synthesis of novel dihydropyrimidinone derivatives containing a piperazine/morpholine moiety. This study exemplifies the utility of these compounds in synthetic chemistry, offering a simple and efficient method for their synthesis.

Enzymatic Studies

A study by Hvenegaard et al. (2012) investigated the metabolism of a novel antidepressant, Lu AA21004, identifying the cytochrome P450 enzymes involved. This research provides insight into the enzymatic processes affecting compounds with piperazine structures, relevant for drug development and pharmacokinetics studies.

Mechanism of Action

This is typically used in the context of bioactive compounds and describes how the compound interacts with biological systems .

Safety and Hazards

This involves identifying any risks associated with handling the compound, such as toxicity, flammability, and environmental impact .

properties

IUPAC Name

4-[3-(dimethylamino)benzoyl]-5-methyl-1-(4-methylphenyl)piperazin-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H25N3O2/c1-15-8-10-18(11-9-15)24-13-16(2)23(14-20(24)25)21(26)17-6-5-7-19(12-17)22(3)4/h5-12,16H,13-14H2,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TVZPGKANERVIOA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CN(C(=O)CN1C(=O)C2=CC(=CC=C2)N(C)C)C3=CC=C(C=C3)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H25N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

351.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.